Cas no 1582-25-8 (4-chloro-6-methyl-2-(trifluoromethyl)pyrimidine)
4-Chloro-6-methyl-2-(trifluoromethyl)pyrimidine is a fluorinated pyrimidine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro group at the 4-position and a trifluoromethyl group at the 2-position—enhance reactivity and stability, making it a versatile intermediate for nucleophilic substitution and cross-coupling reactions. The trifluoromethyl group contributes to improved lipophilicity and metabolic resistance, while the chloro substituent facilitates further functionalization. This compound is particularly valuable in the development of bioactive molecules, including herbicides and antiviral agents, due to its electron-withdrawing properties and compatibility with diverse synthetic pathways. High purity grades ensure consistent performance in research and industrial applications.
1582-25-8 structure
Product Name:4-chloro-6-methyl-2-(trifluoromethyl)pyrimidine
CAS No:1582-25-8
MF:C6H4ClF3N2
MW:196.557570457458
MDL:MFCD09743686
CID:136307
PubChem ID:25067267
Update Time:2025-05-28
4-chloro-6-methyl-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-6-methyl-2-trifluoromethylpyrimidine
- 4-chloro-6-methyl-2-(trifluoromethyl)pyrimidine
- C6H4ClF3N2
- Pyrimidine,4-chloro-6-methyl-2-(trifluoromethyl)-
- 2-Methyl-4-trifluormethyl-6-chlor-pyrimidin
- 4-Chloro-6-Methyl-2-(Trifluoromethyl)-Pyrimidine
- 6-Chlor-4-methyl-2-trifluormethylpyrimidin
- UZGKRWRIUHIHDE-UHFFFAOYSA-N
- 7938AA
- SBB092052
- RP25464
- TL8007092
- 4-chloro-2-trifluoromethyl-6-methyl-pyrimidine
- 4-chloro-6-methyl-2-trifluoromethyl-pyrimidine
- Pyrimidine, 4-chloro
- F11793
- MFCD09743686
- 4-CHLORO-6-METHYL-2-TRIFLUOROMETHYLPYRIMIDINE, 95+per cent
- CS-0153157
- Z1198221835
- DTXSID70648594
- EN300-1667008
- A883447
- 1582-25-8
- DS-10219
- SCHEMBL1670844
- FT-0756521
- SB57321
- AKOS006282513
- J-515114
- Pyrimidine, 4-chloro-6-methyl-2-(trifluoromethyl)-
- 4-CHLORO-6-METHYL-2-TRIFLUOROMETHYLPYRIMIDINE, 95+%
- DTXCID60599344
- DB-064207
-
- MDL： MFCD09743686
- Inchi： 1S/C6H4ClF3N2/c1-3-2-4(7)12-5(11-3)6(8,9)10/h2H,1H3
- InChI Key： UZGKRWRIUHIHDE-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=NC(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 196.00200
- Monoisotopic Mass: 196.0015103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8
- XLogP3: 2.5
Experimental Properties
- Density: 1.428±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 147.2±40.0 ºC (760 Torr),
- Flash Point: 42.8±27.3 ºC,
- Refractive Index: 1.452
- Solubility: Very slightly soluble (0.92 g/l) (25 º C),
- PSA: 25.78000
- LogP: 2.45720
4-chloro-6-methyl-2-(trifluoromethyl)pyrimidine Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-chloro-6-methyl-2-(trifluoromethyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WL370-250mg |
4-chloro-6-methyl-2-(trifluoromethyl)pyrimidine |
1582-25-8 | 98% | 250mg |
2287CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WL370-100mg |
4-chloro-6-methyl-2-(trifluoromethyl)pyrimidine |
1582-25-8 | 98% | 100mg |
1046CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WL370-200mg |
4-chloro-6-methyl-2-(trifluoromethyl)pyrimidine |
1582-25-8 | 98% | 200mg |
622.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WL370-50mg |
4-chloro-6-methyl-2-(trifluoromethyl)pyrimidine |
1582-25-8 | 98% | 50mg |
249.0CNY | 2021-07-15 | |
| Chemenu | CM165756-1g |
4-chloro-6-methyl-2-(trifluoromethyl)pyrimidine |
1582-25-8 | 97% | 1g |
$477 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C896055-100mg |
4-Chloro-6-methyl-2-trifluoromethylpyrimidine |
1582-25-8 | 98% | 100mg |
￥894.60 | 2022-09-02 | |
| Apollo Scientific | PC201154-100mg |
4-Chloro-6-methyl-2-trifluoromethylpyrimidine |
1582-25-8 | 98% | 100mg |
£76.00 | 2025-02-21 | |
| Apollo Scientific | PC201154-250mg |
4-Chloro-6-methyl-2-trifluoromethylpyrimidine |
1582-25-8 | 98% | 250mg |
£118.00 | 2025-02-21 | |
| Apollo Scientific | PC201154-1g |
4-Chloro-6-methyl-2-trifluoromethylpyrimidine |
1582-25-8 | 98% | 1g |
£298.00 | 2025-02-21 | |
| Chemenu | CM165756-250mg |
4-chloro-6-methyl-2-(trifluoromethyl)pyrimidine |
1582-25-8 | 97% | 250mg |
$73 | 2023-02-17 |
4-chloro-6-methyl-2-(trifluoromethyl)pyrimidine Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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